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Compound of Interest

Compound Name: Sartorypyrone A

Cat. No.: B3026389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sartorypyrone A, a fungal secondary metabolite, has garnered interest for its potential

biological activities. Understanding the genetic machinery behind its production is crucial for

harnessing its therapeutic potential and for bioengineering novel derivatives. This guide

provides a comparative genomic overview of fungi known to produce Sartorypyrone A and

related compounds, offering insights into the conservation and divergence of their biosynthetic

pathways.

Genomic Comparison of Key Fungal Species
A comparative analysis of the genomic features of fungi implicated in the production of

Sartorypyrone A and related meroterpenoids reveals variations in genome size, gene content,

and the number of predicted secondary metabolite biosynthetic gene clusters (BGCs). These

differences can influence the metabolic diversity and adaptive capabilities of each species.
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Fungal
Species

Genome
Size (Mb)

Predicted
Protein-
Coding
Genes

GC Content
(%)

Predicted
Secondary
Metabolite
BGCs

Reference
Strain

Aspergillus

fumigatus
29.4 9,926 49.9 ~33-36 Af293[1]

Neosartorya

fischeri
32.6 10,407 Not specified Not specified

NRRL 181[2]

[3]

Penicillium

crustosum
~33 ~11,000 48 Not specified IBT 35664[4]

Aspergillus

versicolor
Not specified Not specified Not specified Not specified IMB17-055[5]

Aspergillus

felis
Not specified Not specified Not specified Not specified Not specified

The Sartorypyrone Biosynthetic Gene Cluster: A
Comparative Look
The biosynthesis of Sartorypyrone A is orchestrated by a dedicated biosynthetic gene cluster

(BGC). In Aspergillus fumigatus, this has been identified as the spy BGC.[6] This cluster shows

significant homology to the sre BGC in Aspergillus felis, responsible for Sartorypyrone A and

D production, and the cle BGC in Aspergillus versicolor, which produces the related compound

chevalone E.[7]
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Gene (A.
fumigatus spy
BGC)

Locus Tag
(Af293)

Proposed
Function

Homolog in A.
felis sre BGC

Homolog in A.
versicolor cle
BGC

spyA Afu8g02350

Non-reducing

polyketide

synthase (NR-

PKS)

sreA cle1[8]

spyB Afu8g02360
FAD-dependent

monooxygenase
sreB cle3[8]

spyC Afu8g02370 Acyltransferase sreC Not specified

spyD Afu8g02380

Cytochrome

P450

monooxygenase

sreD cle2[8]

spyE Afu8g02390 Terpene cyclase sreE cle7[8]

spyF Afu8g02400

Geranylgeranyl

diphosphate

synthase

sreF cle6[8]

spyG Afu8g02410
Prenyltransferas

e
sreG cle5[8]

Not in spy BGC Not applicable Not applicable Not specified

cle4

(Cytochrome

P450)[8]

Visualizing the Biosynthetic Pathway and
Experimental Workflow
To facilitate a deeper understanding of the molecular processes and research methodologies,

the following diagrams, generated using the DOT language, illustrate the proposed biosynthetic

pathway of Sartorypyrone A and a typical experimental workflow for identifying and

characterizing such pathways.
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Caption: Proposed biosynthetic pathway for Sartorypyrone A.
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Caption: Experimental workflow for BGC characterization.

Experimental Protocols
The elucidation of the Sartorypyrone A biosynthetic pathway in A. fumigatus involved a series

of key experimental procedures.[9]

Heterologous Expression of the spy BGC in Aspergillus
nidulans

Strain Selection: An Aspergillus nidulans strain with a reduced secondary metabolite

background is used as the expression host to minimize interference from native compounds.

Gene Cluster Amplification: The entire spy biosynthetic gene cluster is amplified from the

genomic DNA of Aspergillus fumigatus Af293 using PCR.

Vector Construction: The amplified BGC is cloned into an expression vector under the control

of an inducible promoter.

Transformation: The expression vector is introduced into the A. nidulans host strain using

protoplast transformation.

Cultivation and Induction: Transformed fungal strains are cultivated in appropriate media,

and the expression of the BGC is induced.

Metabolite Analysis: Culture extracts are analyzed by High-Resolution Liquid

Chromatography-Mass Spectrometry (LC-MS) to detect the production of new secondary

metabolites.

Structure Elucidation of Novel Compounds
Purification: The novel metabolites are purified from large-scale fungal cultures using

chromatographic techniques.

Spectroscopic Analysis: The chemical structures of the purified compounds are determined

using a combination of:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3026389?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026389?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2023/sc/d3sc02226a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): To determine the

elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (1D and 2D): To elucidate the carbon-

hydrogen framework and stereochemistry.

Microcrystal Electron Diffraction (MicroED): For definitive structure determination of

crystalline compounds.

Targeted Gene Deletion and Functional Analysis
Deletion Cassette Construction: A deletion cassette containing a selectable marker flanked

by regions homologous to the upstream and downstream sequences of the target gene is

constructed.

Transformation and Selection: The deletion cassette is transformed into the A. nidulans

strain expressing the spy BGC. Transformants are selected based on the marker.

Verification: Successful gene deletion is confirmed by PCR and Southern blot analysis.

Metabolite Profiling of Mutants: The metabolite profiles of the gene deletion mutants are

compared to the parent strain to identify accumulated intermediates or the absence of the

final product, thereby inferring the function of the deleted gene.

Phylogenetic Relationships
The fungi known to produce Sartorypyrone A and related compounds belong to the phylum

Ascomycota, with the majority falling within the genus Aspergillus. Phylogenetic analysis based

on conserved gene sequences reveals the evolutionary relationships between these species,

providing a framework for understanding the evolution of their secondary metabolic pathways.

Aspergillus fumigatus, Aspergillus felis, and Neosartorya fischeri are all classified within

Aspergillus section Fumigati, highlighting their close genetic relationship.[10][11] Aspergillus

versicolor belongs to a different section, Versicolores, indicating a more distant evolutionary

relationship, which may account for the production of a related but distinct compound,

chevalone E.[12] Penicillium species form a sister genus to Aspergillus, and while some

species are prolific producers of other meroterpenoids, a definitive Sartorypyrone A-producing

BGC has yet to be characterized in this genus.[11][13]
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Caption: Simplified phylogenetic tree of relevant fungi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. journals.asm.org [journals.asm.org]

2. uniprot.org [uniprot.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3026389?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026389?utm_src=pdf-custom-synthesis
https://journals.asm.org/doi/10.1128/jcm.01105-14
https://www.uniprot.org/proteomes/UP000006702
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Genomic Islands in the Pathogenic Filamentous Fungus Aspergillus fumigatus - PMC
[pmc.ncbi.nlm.nih.gov]

4. Penicillium crustosum genome assembly ASM2882740v1 - NCBI - NLM [ncbi.nlm.nih.gov]

5. acgpubs.org [acgpubs.org]

6. sciencedaily.com [sciencedaily.com]

7. A heterologous expression platform in Aspergillus nidulans for the elucidation of cryptic
secondary metabolism biosynthetic gene clusters: discovery of the Aspergillus fumigatus
sartorypyrone biosynthetic pathway - PMC [pmc.ncbi.nlm.nih.gov]

8. BGC0002603 [mibig.secondarymetabolites.org]

9. A heterologous expression platform in Aspergillus nidulans for the elucidation of cryptic
secondary metabolism biosynthetic gene clusters: discovery of the Aspergillus fumigatus
sartorypyrone biosynthetic pathway - Chemical Science (RSC Publishing) [pubs.rsc.org]

10. researchgate.net [researchgate.net]

11. Phylogeny, identification and nomenclature of the genus Aspergillus - PMC
[pmc.ncbi.nlm.nih.gov]

12. Spectrometric Characterization of Clinical and Environmental Isolates of Aspergillus
Series Versicolores - PMC [pmc.ncbi.nlm.nih.gov]

13. studiesinmycology.org [studiesinmycology.org]

To cite this document: BenchChem. [A Comparative Genomic Guide to Sartorypyrone A
Producing Fungi]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026389#comparative-genomics-of-sartorypyrone-a-
producing-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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